Cas no 64929-85-7 (3-Propoxyprop-2-enenitrile)
3-Propoxyprop-2-enenitrile structure
Product Name:3-Propoxyprop-2-enenitrile
CAS No:64929-85-7
MF:C6H9NO
MW:111.141761541367
CID:2793065
PubChem ID:54024858
Update Time:2025-04-21
3-Propoxyprop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
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- DTXSID20708475
- 3-PROPOXYPROP-2-ENENITRILE
- 64929-85-7
- 3-Propoxyprop-2-enenitrile
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- Inchi: 1S/C6H9NO/c1-2-5-8-6-3-4-7/h3,6H,2,5H2,1H3
- InChI Key: LBLTWXAKZNCZLY-UHFFFAOYSA-N
- SMILES: O(C=CC#N)CCC
Computed Properties
- Exact Mass: 111.068413911Da
- Monoisotopic Mass: 111.068413911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 33Ų
3-Propoxyprop-2-enenitrile Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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